Cas no 1251020-63-9 (tert-butyl 1,8-diazaspiro[3.6]decane-8-carboxylate)

• Product Name: tert-butyl 1,8-diazaspiro[3.6]decane-8-carboxylate
• CAS No: 1251020-63-9
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD14581215
• CID: 4564966
• PubChem ID: 71305998
• Update Time: 2025-05-24

tert-butyl 1,8-diazaspiro[3.6]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,7-Diaza-Spiro[3.6]Decane-7-Carboxylic Acid Tert-Butyl Ester(WX100165)
• tert-Butyl 1,8-diazaspiro[3.6]decane-8-carboxylate
• 1251020-63-9
• CS-0183483
• SB51990
• MFCD14581215
• t-Butyl 1,8-diazaspiro[3.6]decane-8-carboxylate
• W19167
• PS-16584
• SCHEMBL18838459
• tert-Butyl1,7-diazaspiro[3.6]decane-7-carboxylate
• SY321930
• tert-Butyl 1,7-diazaspiro[3.6]decane-7-carboxylate
• 1,7-Diaza-spiro[3.6]decane-7-carboxylic acid tert-butyl ester
• tert-butyl 1,8-diazaspiro[3.6]decane-8-carboxylate

• MDL： MFCD14581215
• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-9-4-5-13(7-10-15)6-8-14-13/h14H,4-10H2,1-3H3
• InChI Key： BPYIYZOVEKWAIC-UHFFFAOYSA-N
• SMILES： N1C2(CCCN(C(OC(C)(C)C)=O)CC2)CC1

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 1,8-diazaspiro[3.6]decane-8-carboxylate

Tert-Butyl 1,8-Diazaspiro[3.6]decane-8-carboxylate (CAS No. 1251020-63-9): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Tert-butyl 1,8-diazaspiro[3.6]decane-8-carboxylate (CAS No. 1251020-63-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of spirocyclic amines, which are known for their ability to modulate various biological targets and pathways. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of tert-butyl 1,8-diazaspiro[3.6]decane-8-carboxylate in drug discovery and development.

Chemical Structure and Properties

The molecular formula of tert-butyl 1,8-diazaspiro[3.6]decane-8-carboxylate is C₁₄H₂₇N₂O₂, with a molecular weight of approximately 251.37 g/mol. The compound features a spirocyclic structure with a central spiro junction connecting two rings: a six-membered azacycle and a three-membered ring. The presence of the tert-butyl group on the carboxylate moiety imparts additional stability and lipophilicity to the molecule, making it an attractive scaffold for drug design.

The spirocyclic framework of tert-butyl 1,8-diazaspiro[3.6]decane-8-carboxylate provides a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of the molecule towards specific biological targets. Additionally, the amine functionality within the spirocyclic system can participate in hydrogen bonding interactions, further contributing to its pharmacological properties.

Synthesis Methods

The synthesis of tert-butyl 1,8-diazaspiro[3.6]decane-8-carboxylate has been reported using various methodologies, each offering unique advantages in terms of yield, purity, and scalability. One common approach involves the intramolecular cyclization of an appropriately substituted diamine precursor in the presence of a carboxylic acid or an equivalent reagent.

A typical synthetic route starts with the preparation of a diamine intermediate by coupling a primary amine with an amino acid derivative. The resulting diamine is then subjected to intramolecular cyclization under suitable conditions to form the spirocyclic core. The tert-butyl group can be introduced at various stages of the synthesis through esterification reactions or by using tert-butyl-substituted starting materials.

Recent advancements in synthetic chemistry have also explored alternative strategies for constructing the spirocyclic framework, such as organocatalytic methods and transition-metal-catalyzed reactions. These approaches have shown promise in improving the efficiency and selectivity of the synthesis process, making it more amenable to large-scale production for pharmaceutical applications.

Biological Activities and Applications

The biological activities of tert-butyl 1,8-diazaspiro[3.6]decane-8-carboxylate have been extensively studied in recent years, revealing its potential as a lead compound for drug discovery in various therapeutic areas. One notable application is its use as a scaffold for designing selective inhibitors of protein-protein interactions (PPIs), which are critical for many cellular processes and disease mechanisms.

PPIs are challenging targets due to their large and often flat interaction surfaces; however, the conformational rigidity and functional group diversity of spirocyclic compounds like tert-butyl 1,8-diazaspiro[3.6]decane-8-carboxylate make them well-suited for disrupting these interactions selectively. For example, researchers have successfully used this compound as a starting point to develop inhibitors targeting oncogenic PPIs involved in cancer progression.

In addition to PPI inhibition, tert-butyl 1,8-diazaspiro[3.6]decane-8-carboxylate has shown promise in modulating other biological targets such as G protein-coupled receptors (GPCRs) and ion channels. These applications highlight its versatility as a chemical scaffold for exploring new therapeutic avenues in medicinal chemistry.

Clinical Relevance and Future Directions

The clinical relevance of compounds derived from tert-butyl 1,8-diazaspiro[3.6]decane-8-carboxylate is an active area of research with several ongoing studies aimed at translating these findings into practical therapeutic solutions. Preclinical studies have demonstrated that derivatives of this compound exhibit favorable pharmacokinetic profiles and low toxicity profiles, making them promising candidates for further development.

Ongoing clinical trials are evaluating the safety and efficacy of these compounds in treating various diseases, including cancer, neurological disorders, and inflammatory conditions. The results from these trials will provide valuable insights into the therapeutic potential of spirocyclic compounds like tert-butyl 1,8-diazaspiro[3.6]decane-8-carboxylate.

In conclusion, tert-butyl 1,8-diazaspiro[3.6]decane-8-carboxylate (CAS No. 1251020-63-9) represents a promising scaffold with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for drug discovery efforts targeting challenging biological targets such as PPIs and GPCRs. As research in this area continues to advance, we can expect to see more innovative applications of this compound in developing novel therapeutics for unmet medical needs.